Cas no 1469-93-8 (1,3,5-Pentanetrione,1,5-bis(4-methoxyphenyl)-)

• Product Name: 1,3,5-Pentanetrione,1,5-bis(4-methoxyphenyl)-
• CAS No: 1469-93-8
• MF: C₁₉H₁₈O₅
• MW: 326.343225955963
• CID: 211052
• PubChem ID: 255050
• Update Time: 2025-04-19

1,3,5-Pentanetrione,1,5-bis(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Pentanetrione,1,5-bis(4-methoxyphenyl)-
• 1,5-bis(4-methoxyphenyl)pentane-1,3,5-trione
• 1469-93-8
• NSC-80261
• NSC80261
• DTXSID90292073

• Inchi： 1S/C19H18O5/c1-23-16-7-3-13(4-8-16)18(21)11-15(20)12-19(22)14-5-9-17(24-2)10-6-14/h3-10H,11-12H2,1-2H3
• InChI Key： JSLZWQUEJWUYJO-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C=CC(=CC=1)OC)=O)CC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 326.11544
• Monoisotopic Mass: 326.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.186
• Boiling Point: 524.5°Cat760mmHg
• Flash Point: 231.8°C
• Refractive Index: 1.556
• PSA: 69.67
• LogP: 3.11870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones